Cas no 358759-58-7 (ethyl trans-4-hydroxy-4-methylcyclohexane-1-carboxylate)
358759-58-7 structure
Product Name:ethyl trans-4-hydroxy-4-methylcyclohexane-1-carboxylate
CAS No:358759-58-7
MF:C10H18O3
MW:186.248123645782
MDL:MFCD28502413
CID:1472657
Update Time:2023-11-20
ethyl trans-4-hydroxy-4-methylcyclohexane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 4-hydroxy-4-methyl-, ethyl ester, trans-
- ethyl 4-hydroxy-4-methylcyclohexanecarboxylate
- Cyclohexanecarboxylic acid, 4-hydroxy-4-methyl-, ethyl ester, cis-
- (1R,4r)-ethyl 4-hydroxy-4-methylcyclohexanecarboxylate
- cis-Ethyl 4-hydroxy-4-methylcyclohexanecarboxylate
- ethyl 4-hydroxy-4-methylcyclohexane-1-carboxylate
- SB18535
- SB18536
- SY277648
- tran
- ethyl trans-4-hydroxy-4-methylcyclohexane-1-carboxylate
-
- MDL: MFCD28502413
- Inchi: 1S/C10H18O3/c1-3-13-9(11)8-4-6-10(2,12)7-5-8/h8,12H,3-7H2,1-2H3
- InChI Key: JKALPDWAEURSNZ-UHFFFAOYSA-N
- SMILES: OC1(C)CCC(C(=O)OCC)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 181
- XLogP3: 1.2
- Topological Polar Surface Area: 46.5
ethyl trans-4-hydroxy-4-methylcyclohexane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM389987-500mg |
ethyl trans-4-hydroxy-4-methylcyclohexane-1-carboxylate |
358759-58-7 | 95%+ | 500mg |
$369 | 2023-02-02 | |
| Chemenu | CM389987-1g |
ethyl trans-4-hydroxy-4-methylcyclohexane-1-carboxylate |
358759-58-7 | 95%+ | 1g |
$554 | 2023-02-02 | |
| Chemenu | CM389987-5g |
ethyl trans-4-hydroxy-4-methylcyclohexane-1-carboxylate |
358759-58-7 | 95%+ | 5g |
$1700 | 2023-02-02 | |
| eNovation Chemicals LLC | Y1096805-500MG |
ethyl trans-4-hydroxy-4-methylcyclohexane-1-carboxylate |
358759-58-7 | 97% | 500mg |
$405 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1096805-1G |
ethyl trans-4-hydroxy-4-methylcyclohexane-1-carboxylate |
358759-58-7 | 97% | 1g |
$605 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1096805-5G |
ethyl trans-4-hydroxy-4-methylcyclohexane-1-carboxylate |
358759-58-7 | 97% | 5g |
$1860 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ8137-100MG |
ethyl trans-4-hydroxy-4-methylcyclohexane-1-carboxylate |
358759-58-7 | 95% | 100MG |
¥ 930.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ8137-250MG |
ethyl trans-4-hydroxy-4-methylcyclohexane-1-carboxylate |
358759-58-7 | 95% | 250MG |
¥ 1,485.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ8137-500MG |
ethyl trans-4-hydroxy-4-methylcyclohexane-1-carboxylate |
358759-58-7 | 95% | 500MG |
¥ 2,475.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ8137-1G |
ethyl trans-4-hydroxy-4-methylcyclohexane-1-carboxylate |
358759-58-7 | 95% | 1g |
¥ 3,709.00 | 2023-04-13 |
ethyl trans-4-hydroxy-4-methylcyclohexane-1-carboxylate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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